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Compound of Interest

Compound Name: (4-Fluorophenyl)acetone

Cat. No.: B124739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synonyms and nomenclature

associated with the chemical compound (4-Fluorophenyl)acetone. Accurate identification and

consistent naming are critical in research, development, and regulatory contexts. This

document aims to consolidate the various names and identifiers for this compound to aid in

clear communication and precise data retrieval.

Chemical Identity and Synonyms
(4-Fluorophenyl)acetone is a chemical intermediate with the CAS number 459-03-0.[1] It is

recognized by a variety of systematic, common, and supplier-specific names. The International

Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1-(4-

fluorophenyl)propan-2-one.[1][2] A comprehensive list of its synonyms is presented in Table 1.
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Nomenclature Type Synonym Source

IUPAC Name
1-(4-fluorophenyl)propan-2-

one

PubChem[1], Thermo Fisher

Scientific[2]

Systematic Name
2-Propanone, 1-(4-

fluorophenyl)-
PubChem[1]

Common Name (4-Fluorophenyl)acetone
PubChem[1], Cayman

Chemical

Common Name 4-Fluorophenylacetone
ChemicalBook[3], Cayman

Chemical

Alternative Name 4-Fluorobenzyl methyl ketone Cayman Chemical

Alternative Name p-Fluorophenylacetone Cayman Chemical

Alternative Name para-Fluorophenylacetone Cayman Chemical

Alternative Name
1-(p-Fluorophenyl)-2-

propanone
Biosynth[4]

Alternative Name 1-Acetonyl-4-fluorobenzene PubChem[1]

Alternative Name
1-(4-fluoro-phenyl)-propan-2-

one
PubChem[1]

Abbreviation/Code 4-FMP
Noted as a related compound

in some contexts

Supplier Designation 4-Fluorophenylacetone pmk ChemicalBook[3]

Trade Names
An extensive search for registered trade names for (4-Fluorophenyl)acetone did not yield any

distinct brand names under which this chemical is exclusively marketed. It is primarily supplied

by chemical companies under its chemical name or one of its common synonyms. The

designation "4-Fluorophenylacetone pmk" has been observed; however, this appears to be a

supplier-specific identifier or grade rather than a registered trade name.
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Nomenclature Relationship Diagram
The following diagram illustrates the relationships between the primary IUPAC name and its

various synonyms.

Nomenclature Hierarchy for (4-Fluorophenyl)acetone

1-(4-fluorophenyl)propan-2-one
(IUPAC Name)

(4-Fluorophenyl)acetone

is commonly known as

2-Propanone, 1-(4-fluorophenyl)-

is systematically named

4-Fluorophenylacetone 4-Fluorobenzyl methyl ketone

is also known as

p-Fluorophenylacetone

para-Fluorophenylacetone 1-(p-Fluorophenyl)-2-propanone

Click to download full resolution via product page

Caption: Relationship between the IUPAC name and common synonyms of (4-
Fluorophenyl)acetone.

This guide serves as a reference for the consistent and accurate identification of (4-
Fluorophenyl)acetone. The provided data, summarized in a clear tabular format and a

relational diagram, should assist researchers and professionals in navigating the various

terminologies associated with this compound. No experimental protocols or signaling pathways

are included as the focus of this document is strictly on nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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